Cas no 67286-70-8 (5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester)

• Product Name: 5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester
• CAS No: 67286-70-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD24387509
• CID: 4129340
• PubChem ID: 12745957
• Update Time: 2025-11-03

5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester
• ethyl 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
• 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylic acid ethyl ester
• MFCD24387509
• AKOS027470440
• 67286-70-8
• ethyl6,7-dihydro-5H-pyrrolo[1,2-a]imidazole-2-carboxylate
• ethyl 5H,6H,7H-pyrrolo[1,2-a]imidazole-2-carboxylate
• SCHEMBL12443590
• SY264882
• NS-01567

• MDL： MFCD24387509
• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)7-6-11-5-3-4-8(11)10-7/h6H,2-5H2,1H3
• InChI Key： GNHHCFKOGRVRHC-UHFFFAOYSA-N
• SMILES： C12CCCN1C=C(C(OCC)=O)N=2

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Additional information on 5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester

Recent Advances in the Study of 5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester (CAS: 67286-70-8)

The compound 5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester (CAS: 67286-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of this compound as a building block in the synthesis of more complex heterocyclic structures. Its pyrroloimidazole core is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic techniques, such as multicomponent reactions and catalytic asymmetric synthesis, to optimize the production of this compound and its derivatives.

One of the most promising areas of research involves the exploration of 5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester as a precursor for novel kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, suggesting potential applications in targeted cancer therapies.

In addition to its role in kinase inhibition, recent investigations have also explored the compound's potential as an anti-inflammatory agent. Animal models of inflammation have shown that certain derivatives can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings open new avenues for the development of treatments for chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the optimization of the compound's pharmacokinetic properties. Issues such as poor solubility and metabolic stability need to be addressed to enhance its therapeutic potential. Current research is focused on structural modifications, including the introduction of solubilizing groups and the optimization of the ester moiety, to improve bioavailability and reduce off-target effects.

In conclusion, 5H-Pyrrolo[1,2-a]imidazole-2-carboxylic acid, 6,7-dihydro-, ethyl ester represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in drug discovery. The integration of computational modeling and high-throughput screening techniques will likely play a pivotal role in accelerating the development of novel therapeutics based on this compound.